Cas no 2891512-44-8 (5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-ol)

• Product Name: 5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-ol
• CAS No: 2891512-44-8
• MF: C₆H₆BrNO
• MW: 193.052749156952
• CID: 6827685
• PubChem ID: 172406962
• Update Time: 2025-02-15

5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-ol Chemical and Physical Properties

Names and Identifiers

• 2891512-44-8
• CS-25964
• 5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-ol

• Inchi： 1S/C6H6BrNO/c1-4-2-6(9)5(7)3-8-4/h2-3H,1H3,(H,8,9)/i1D3,2D,3D
• InChI Key： QWQXWJDCQRQDPD-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])N=C(C([2H])([2H])[2H])C([2H])=C1O

Computed Properties

• Exact Mass: 191.99466Da
• Monoisotopic Mass: 191.99466Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų